Cas no 2138064-79-4 (4-(Propan-2-yl)-3-propylcyclohexan-1-one)

• Product Name: 4-(Propan-2-yl)-3-propylcyclohexan-1-one
• CAS No: 2138064-79-4
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5934416
• PubChem ID: 165875538
• Update Time: 2025-10-29

4-(Propan-2-yl)-3-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138064-79-4
• 4-(propan-2-yl)-3-propylcyclohexan-1-one
• EN300-1156843
• 4-(Propan-2-yl)-3-propylcyclohexan-1-one

• Inchi： 1S/C12H22O/c1-4-5-10-8-11(13)6-7-12(10)9(2)3/h9-10,12H,4-8H2,1-3H3
• InChI Key： HXHGYSNQVOPSQZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)C(CCC)C1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(Propan-2-yl)-3-propylcyclohexan-1-one

Chemical Profile of 4-(Propan-2-yl)-3-propylcyclohexan-1-one (CAS No. 2138064-79-4)

4-(Propan-2-yl)-3-propylcyclohexan-1-one, identified by the CAS number 2138064-79-4, is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of cyclohexanone derivatives, characterized by a cyclohexane ring substituted with alkoxy and alkyl groups. The presence of both propyl groups at specific positions on the ring contributes to its distinct chemical behavior and potential applications in synthetic chemistry and pharmacological research.

The molecular structure of 4-(Propan-2-yl)-3-propylcyclohexan-1-one consists of a central cyclohexane ring with a ketone functional group at the 1-position, an isopropyl group at the 4-position, and a propyl group at the 3-position. This arrangement creates a molecule with significant steric hindrance and electronic distribution, which can influence its reactivity and interaction with biological targets. The compound’s stereochemistry, particularly the relative configuration of the substituents, plays a crucial role in determining its biological activity and potential therapeutic effects.

In recent years, there has been growing interest in cyclohexanone derivatives as scaffolds for drug discovery. These compounds exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The specific arrangement of substituents in 4-(Propan-2-yl)-3-propylcyclohexan-1-one may confer unique pharmacological profiles that make it a valuable candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

One of the most compelling aspects of 4-(Propan-2-yl)-3-propylcyclohexan-1-one is its versatility in synthetic chemistry. The presence of both reactive sites—the ketone group and the alkyl chains—allows for diverse functionalization strategies. For instance, the ketone group can be reduced to an alcohol or further transformed into other functional groups such as esters or amides. The alkyl chains provide opportunities for derivatization through reactions like halogenation, alkylation, or coupling reactions, enabling the creation of novel compounds with tailored properties.

The compound’s potential applications extend beyond synthetic intermediates. Preliminary studies have suggested that derivatives of cyclohexanone can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The structural features of 4-(Propan-2-yl)-3-propylcyclohexan-1-one, such as its rigidity provided by the cyclohexane ring and the spatial orientation of the substituents, may facilitate binding to specific pockets on these targets. This could make it a useful starting point for developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling techniques have been employed to evaluate how 4-(Propan-2-yl)-3-propylcyclohexan-1-one interacts with potential biological targets. These studies have provided insights into its binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties.

The synthesis of 4-(Propan-2-yl)-3-propylcyclohexan-1-one presents an interesting challenge due to the need to precisely control regioselectivity and stereochemistry during preparation. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have offered more efficient pathways for constructing complex cyclic structures like this one. These advancements not only improve synthetic efficiency but also reduce waste, aligning with green chemistry principles.

In conclusion, 4-(Propan-2-yl)-3-propylcyclohexan-1-one (CAS No. 2138064-79-4) represents a fascinating compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features make it a versatile scaffold for developing new molecules with therapeutic applications. As research continues to uncover more about its properties and reactivity, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.